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Compound of Interest

Compound Name: DL-Aspartic acid-13C

Cat. No.: B1612440

This technical guide provides comprehensive safety and handling information for DL-Aspartic
acid-13C, tailored for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and product information pages to
ensure a thorough understanding of the material's properties and the necessary precautions for
its use.

Chemical and Physical Properties

DL-Aspartic acid-13C is a stable isotope-labeled version of the non-essential amino acid DL-
aspartic acid. The primary use of this compound is as a tracer or internal standard in
guantitative analyses such as NMR, GC-MS, or LC-MS.[1] Its physical and chemical properties
are summarized below.
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Property Value Source
Molecular Formula C313CH7NOa4 [1112]
Molecular Weight 134.10 g/mol [1][2]

White to off-white
Appearance ) [11[3]
solid/powder/crystal

Melting Point >300 °C (decomposes) [4]

. Slight solubility in water.[5]
Solubility _ [6]
Soluble in water.

Isotopic Purity >99 atom % 13C [41[7]
137168-39-9 (for 13C at

CAS Number . [1][7][8]
position 1)

68315-35-5 (for 13C at position

2) [2]

Toxicological Information and GHS Classification

The toxicological properties of DL-Aspartic acid-13C have not been fully investigated.[6][9]
However, based on available data, the substance is generally not classified as hazardous
under the Globally Harmonized System (GHS).[10][11][12]
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Hazard Classification GHS Classification Notes
Acute Toxicity (Oral, Dermal, -
) Not Classified [10]
Inhalation)
Skin Corrosion/Irritation Not Classified [1O][11][12]
Serious Eye Damage/Irritation Not Classified [10][11][12]
Respiratory or Skin -
o Not Classified [10]
Sensitization
Germ Cell Mutagenicity Not Classified [10]
Carcinogenicity Not Classified [10]
Reproductive Toxicity Not Classified [10]
Specific Target Organ Toxicit
9 J 9 Y Not Classified [10]
(Single Exposure)
Specific Target Organ Toxicit
P g g Y Not Classified [10]
(Repeated Exposure)
Aspiration Hazard Not Classified [10]

While not formally classified, some sources indicate that DL-Aspartic acid-13C may cause mild

irritation upon contact with eyes or skin, and may be harmful if inhaled or swallowed.[10]

DL-Aspartic acid-13C

GHS Hazard Classification for DL.-Aspartic acid-13C

Precautionary Note _ . o
Potential Hazards (Mild Irritation)

Primary Classification

o Not Classified as Hazardous
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Figure 1: GHS Hazard Classification Overview.

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety in the laboratory.

Handling

e Ventilation: Use in a well-ventilated area to minimize dust and vapor concentrations.[10]
Local exhaust ventilation is recommended.[13]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5][6]
[14]

o Hand Protection: Wear protective gloves.[10][13]

o Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[6][10][13][14]

o Respiratory Protection: For conditions where dust or mist is present, use a NIOSH/OSHA-
approved respirator.[13]

o Hygiene: Wash hands and other exposed areas with mild soap and water before eating,
drinking, or smoking, and when leaving work.[10]

Storage

o Conditions: Store at room temperature in a dry, well-ventilated place.[10][15][16] Keep the
container tightly closed.[10][17]

e Incompatibilities: Keep away from strong oxidizing agents.[5][6][10][14]

e Light and Moisture: Store away from light and moisture.[10][15][16]

Accidental Release Measures and First Aid

In the event of a spill or exposure, follow these procedures.
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Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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